Cas no 2172446-81-8 (2-(2-methylbutyl)oxane-2-carbaldehyde)

2-(2-Methylbutyl)oxane-2-carbaldehyde is a specialized aldehyde compound featuring a 2-methylbutyl substituent on an oxane (tetrahydropyran) ring. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly in the construction of complex heterocyclic frameworks. The presence of the aldehyde group allows for versatile functionalization through condensation, reduction, or nucleophilic addition reactions. Its oxane ring enhances steric and electronic control in stereoselective transformations. This compound is well-suited for applications in fragrance synthesis, pharmaceutical intermediates, and agrochemical research, where precise molecular architecture is critical. Its balanced lipophilicity and reactivity profile make it a useful building block in targeted synthetic pathways.

2-(2-methylbutyl)oxane-2-carbaldehyde structure

2172446-81-8 structure

Product Name:2-(2-methylbutyl)oxane-2-carbaldehyde

CAS No:2172446-81-8

MF:C₁₁H₂₀O₂

MW:184.275303840637

CID:6009559

PubChem ID:165523869

Update Time:2025-06-10

2-(2-methylbutyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(2-methylbutyl)oxane-2-carbaldehyde
- EN300-1620057
- 2172446-81-8
- Inchi： 1S/C11H20O2/c1-3-10(2)8-11(9-12)6-4-5-7-13-11/h9-10H,3-8H2,1-2H3
- InChI Key： OWYXGMSGBHKLBW-UHFFFAOYSA-N
- SMILES： O1CCCCC1(C=O)CC(C)CC

Computed Properties

Exact Mass: 184.146329876g/mol
Monoisotopic Mass: 184.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

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Enamine	EN300-1620057-0.05g	2-(2-methylbutyl)oxane-2-carbaldehyde	2172446-81-8	0.05g	$1020.0	2023-06-05
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Enamine	EN300-1620057-1.0g	2-(2-methylbutyl)oxane-2-carbaldehyde	2172446-81-8	1g	$1214.0	2023-06-05
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Enamine	EN300-1620057-5.0g	2-(2-methylbutyl)oxane-2-carbaldehyde	2172446-81-8	5g	$3520.0	2023-06-05
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Enamine	EN300-1620057-50mg	2-(2-methylbutyl)oxane-2-carbaldehyde	2172446-81-8	50mg	$1008.0	2023-09-22
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